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Compound of Interest

Compound Name: Desmetryn

Cat. No.: B1670303

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides essential safety and logistical information for the proper
disposal of desmetryn, a selective triazine herbicide.

Desmetryn is recognized as a moderately toxic compound to mammals and most aquatic
organisms and is classified as a dangerous good for transportation.[1][2] Due to its potential
environmental persistence, particularly in soil and water, adherence to strict disposal protocols
is crucial.[1][3]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE) and are familiar with the hazards associated
with desmetryn.

Recommended Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

o Lab Coat: A standard laboratory coat to prevent skin contact.
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» Respiratory Protection: Use in a well-ventilated area. If dusts or aerosols may be generated,
a respirator is recommended.

Quantitative Data Summary

The following table summarizes key quantitative data related to desmetryn.

Property Value Reference
CAS Number 1014-69-3 [21[41[5]1[6]
Molecular Formula C8H15N5S [2][6]
Molecular Weight 213.30 g/mol [2]

Harmful if swallowed or in
Toxicit contact with skin. Very toxic to
oxicity o _
aquatic life with long-lasting

effects.[4]

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of desmetryn and any contaminated
materials is through a licensed hazardous waste disposal company. Do not dispose of
desmetryn down the drain or in regular solid waste.

Experimental Protocol for Waste Segregation and Storage:

» Waste Identification: All waste materials containing desmetryn, including pure chemical,
solutions, and contaminated labware, must be classified as hazardous waste.

o Waste Segregation:

o Solid Waste: Collect unadulterated desmetryn powder, contaminated weighing boats,
pipette tips, and grossly contaminated PPE in a dedicated, clearly labeled, and sealable
hazardous waste container.

o Liquid Waste: Collect all solutions containing desmetryn in a separate, leak-proof, and
clearly labeled hazardous waste container. Ensure the container is compatible with the
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solvent used.

o Sharps: Any contaminated sharps (needles, scalpels) must be placed in a designated
sharps container.

e Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste,"
the full chemical name "Desmetryn,"” the approximate concentration and quantity, and the
date of accumulation.

o Storage: Store all desmetryn waste containers in a designated and secure satellite
accumulation area within the laboratory. This area should be away from drains, sources of
ignition, and incompatible chemicals.

Experimental Protocol for Decontamination of Labware:

« Initial Rinse: Triple-rinse all contaminated glassware and equipment with a suitable solvent
(e.g., acetone or methanol).

e Rinsate Collection: Collect all rinsate as hazardous liquid waste in the designated container.

« Final Cleaning: After the solvent rinse, wash the glassware with soap and water.

Disposal Workflow Diagram

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1670303?utm_src=pdf-body
https://www.benchchem.com/product/b1670303?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE oty Operatng Gui

Check Availability & Pricing

4 Preparation

Identify Desmetryn Waste

Wear Appropriate PPE

Solid Waste Liquid Waste
(e.g., contaminated labware) (e.g., solutions, rinsate)

Sharps Waste

Containment & L abehng
Seal in Labeled Seal in Labeled Place in Sharps
Hazardous Waste Container Leak-Proof Container Container

/

Storage & Final Disposal

Store in Designated
Satellite Accumulation Area

Arrange for Pickup by
Licensed Hazardous Waste Vendor

Complete Waste
Manifest

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of desmetryn waste.
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Arranging for Final Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal contractor to schedule a pickup for the accumulated desmetryn
waste. You will be required to provide a detailed inventory of the waste, including the chemical
name, quantity, and container type. Ensure all necessary waste manifest forms are completed
accurately.

By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of desmetryn, thereby protecting themselves, their
colleagues, and the wider ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1670303?utm_src=pdf-body
https://www.benchchem.com/product/b1670303?utm_src=pdf-body
https://www.benchchem.com/product/b1670303?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/208.htm
https://www.scbt.com/p/desmetryn-1014-69-3
https://www.teamchem.co/blog/triazine-pesticides
https://chemical-label.com/en/ghs/print-clp/1014-69-3/desmetryn
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB4275365.htm
https://www.lgcstandards.com/ES/en/Desmetryn/p/DRE-C12170000
https://www.benchchem.com/product/b1670303#desmetryn-proper-disposal-procedures
https://www.benchchem.com/product/b1670303#desmetryn-proper-disposal-procedures
https://www.benchchem.com/product/b1670303#desmetryn-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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